Cas no 1166990-89-1 (3-Bromo-4-Fluorophenylhydrazine HCl)

• Product Name: 3-Bromo-4-Fluorophenylhydrazine HCl
• CAS No: 1166990-89-1
• MF: C₆H₇BrClFN₂
• MW: 241.488582849503
• CID: 3163206
• PubChem ID: 67250486
• Update Time: 2025-05-19

3-Bromo-4-Fluorophenylhydrazine HCl Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-Fluorophenylhydrazine HCl
• (3-Bromo-4-fluorophenyl)hydrazine hydrochloride
• SCHEMBL2020526
• DB-145801
• SY346603
• 1166990-89-1
• ATQSEAQCJZLILV-UHFFFAOYSA-N
• MFCD12032179
• EN300-7722127
• (3-Bromo-4-fluorophenyl)hydrazinehydrochloride
• (3-bromo-4-fluorophenyl)hydrazine;hydrochloride
• (3-bromo-4-fluoro-anilino)ammonium chloride
• (3-BROMO-4-FLUOROPHENYL)HYDRAZINE HCL

• Inchi： 1S/C6H6BrFN2.ClH/c7-5-3-4(10-9)1-2-6(5)8;/h1-3,10H,9H2;1H
• InChI Key： ATQSEAQCJZLILV-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)NN)F.Cl

Computed Properties

• Exact Mass: 239.94652g/mol
• Monoisotopic Mass: 239.94652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Additional information on 3-Bromo-4-Fluorophenylhydrazine HCl

3-Bromo-4-Fluorophenylhydrazine HCl: A Comprehensive Overview

The compound 3-Bromo-4-Fluorophenylhydrazine HCl (CAS No. 1166990-89-1) is a significant molecule in the field of organic chemistry, particularly in the synthesis of heterocyclic compounds and as an intermediate in pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery. Recent advancements in synthetic methodologies and its role in medicinal chemistry have further highlighted its importance.

3-Bromo-4-Fluorophenylhydrazine HCl is a derivative of phenylhydrazine, where the benzene ring is substituted with bromine at the 3-position and fluorine at the 4-position. The presence of these halogens introduces electronic effects that influence the reactivity and selectivity of the molecule in various chemical reactions. The hydrochloric acid (HCl) counterion ensures the compound exists in a stable, water-soluble form, making it suitable for a wide range of applications.

Recent studies have explored the use of 3-Bromo-4-Fluorophenylhydrazine HCl in the synthesis of bioactive compounds. For instance, researchers have employed this compound as a key intermediate in the construction of heterocyclic frameworks, such as pyridines and pyrimidines, which are prevalent in many FDA-approved drugs. The bromine and fluorine substituents play a crucial role in directing the formation of these rings, ensuring high yields and selectivity.

One notable application of 3-Bromo-4-Fluorophenylhydrazine HCl is in the development of anticancer agents. Scientists have utilized this compound to synthesize novel isoquinoline derivatives, which exhibit potent antiproliferative activity against various cancer cell lines. The halogen substituents enhance the pharmacokinetic properties of these derivatives, making them promising candidates for further preclinical studies.

In addition to its role in drug discovery, 3-Bromo-4-Fluorophenylhydrazine HCl has been investigated for its potential in agrochemicals. Recent research indicates that this compound can serve as a precursor for fungicides with improved efficacy and reduced environmental impact. The ability to fine-tune the electronic properties through halogen substitution has been instrumental in achieving these results.

From a synthetic perspective, 3-Bromo-4-Fluorophenylhydrazine HCl is typically prepared via a two-step process involving bromination and fluorination of phenylhydrazine derivatives. The optimization of reaction conditions, such as temperature and catalyst selection, has significantly improved the overall yield and purity of the product. Advanced techniques like microwave-assisted synthesis have also been employed to accelerate the reaction process.

The stability and reactivity of 3-Bromo-4-Fluorophenylhydrazine HCl make it an ideal candidate for exploring novel chemical transformations. For example, recent studies have demonstrated its utility in click chemistry reactions, where it serves as a building block for constructing complex molecular architectures. These findings underscore its versatility across diverse chemical disciplines.

In terms of safety considerations, 3-Bromo-4-Fluorophenylhydrazine HCl exhibits moderate toxicity profiles under standard experimental conditions. However, ongoing research aims to optimize its pharmacokinetic properties to minimize potential side effects while maintaining its therapeutic efficacy.

Looking ahead, 3-Bromo-4-Fluorophenylhydrazine HCl holds immense potential for further exploration in both academic and industrial settings. Its role as a versatile building block in organic synthesis continues to inspire innovative approaches to drug development and material science.